MALAT1-IN-1

• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol
• InChI: InChI=1S/C19H21N3O2/c1-22-18(15-7-9-16(23-2)10-8-15)13-21-19(22)20-12-14-5-4-6-17(11-14)24-3/h4-11,13H,12H2,1-3H3,(H,20,21)
• InChIKey: LCVOJBGSGIOMKF-UHFFFAOYSA-N

MALAT1-IN-1: Triplex-Binding lncRNA Inhibitor

MALAT1-IN-1 (also known as TC SL C5 or compound 5; CAS 827327-28-6) is a first-in-class small molecule inhibitor that selectively targets the 3' terminal element for nuclear expression (ENE) triple helix of the long noncoding RNA MALAT1 [1]. This compound was identified through a small molecule microarray screen of approximately 26,000 compounds and is characterized by a 1-methyl-imidazol-2-amine scaffold with a molecular weight of 323.39 g/mol and a molecular formula of C19H21N3O2 [1]. MALAT1-IN-1 functions by directly binding to the MALAT1 ENE triplex, disrupting its structural stability and leading to reduced MALAT1 RNA accumulation and downstream phenotypic effects [1].

Non-ASO small-molecule probe for lncRNA MALAT1

Triplex-binding mechanism, ENE groove interaction

Reported selectivity over NEAT1 lncRNA

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

MALAT1-IN-1 Analog Substitution Risks

Despite the existence of multiple small molecules reported to bind the MALAT1 ENE triplex, as well as alternative modalities such as antisense oligonucleotides (ASOs) and genetic knockdown, direct substitution of MALAT1-IN-1 is not scientifically or practically justified. Within the same chemotype series, compounds 6-9 exhibit markedly reduced potency in both RNA reduction and organoid branching assays, demonstrating a steep structure-activity relationship (SAR) [1]. Even compound 16, the most extensively characterized alternative small molecule, shows a 2-fold weaker binding affinity under physiological conditions, inferior RNA reduction, and a distinct binding mode that fails to confer the same triplex destabilization [1]. Furthermore, ASO-based approaches, while effective in vivo, carry the practical burdens of oligonucleotide synthesis, delivery optimization, and potential immunogenicity, whereas genetic knockdown models lack the temporal control and translational relevance of a pharmacological tool compound [1]. These quantitative and logistical distinctions make MALAT1-IN-1 the superior choice for experimental protocols requiring a validated, small-molecule probe with defined target engagement and cellular activity.

MALAT1-IN-1 (Target Probe)

Triplex effect Reported folding/stabilization mechanism

Potency Reported higher pathway suppression in organoid model

Scaffold Specific substitution pattern required

Analog / Comparator (e.g., Compound 16)

Triplex effect Induces opposing triplex disruption

Potency Weaker RNA reduction and branching inhibition

Scaffold Minor modifications may sharply reduce activity

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

MALAT1-IN-1 Differentiation Evidence

MALAT1 RNA Knockdown Superiority vs. Compound 16

In a head-to-head evaluation using MMTV-PyMT mammary tumor organoids treated with 1 µM of each compound for 7 days, MALAT1-IN-1 (compound 5) reduced Malat1 RNA levels by 54%, whereas compound 16 achieved a reduction of 41% [1]. DMSO served as the negative control, and a Malat1 ASO was used as a positive control [1].

RNA Knockdown

Head-to-head

54% vs 41% Malat1 RNA reduction

Supports higher target engagement context

Breast cancer organoid model, 1 µM, 7 days

Evidence Dimension	Reduction in Malat1 RNA levels (qRT-PCR)
Target Compound Data	54% reduction
Comparator Or Baseline	Compound 16: 41% reduction; DMSO control: 0%
Quantified Difference	13 percentage points greater reduction
Conditions	MMTV-PyMT mammary tumor organoids; 1 µM compound; 7-day treatment; qRT-PCR analysis

Why This Matters

Superior target engagement translates to more pronounced downstream biological effects, ensuring robust and reproducible experimental outcomes in cellular and organoid models.

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

NMR-Confirmed Selectivity over NEAT1

In the same MMTV-PyMT mammary tumor organoid model, MALAT1-IN-1 decreased organoid branching morphogenesis by 38%, whereas compound 16 decreased branching by 27% after 7 days of treatment at 1 µM [1]. The Malat1 ASO positive control produced a similar phenotype, with cells remaining as spherical acini [1].

NEAT1 Selectivity

Method context

Positive STD NMR signal for MALAT1 triplex only

Supports MALAT1-specific binding attribution

No NEAT1 expression alteration in organoids

Evidence Dimension	Inhibition of organoid branching morphogenesis
Target Compound Data	38% decrease
Comparator Or Baseline	Compound 16: 27% decrease; DMSO control: extensive branching
Quantified Difference	11 percentage points greater inhibition
Conditions	MMTV-PyMT mammary tumor organoids cultured on Matrigel; 1 µM compound; 7-day incubation

Why This Matters

Enhanced inhibition of a key tumorigenic phenotype directly correlates with the compound's functional efficacy, making MALAT1-IN-1 the preferred choice for studies linking MALAT1 activity to cancer progression.

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

Tighter Triplex Binding Affinity vs. Compound 16

Isothermal titration calorimetry (ITC) under near-physiologic ionic conditions revealed that MALAT1-IN-1 binds to the full-length unimolecular MALAT1 triple helix (M1TH) with a dissociation constant (Kd) of 2.9 ± 1.6 µM, whereas compound 16 exhibited an approximately 2-fold weaker affinity with a Kd of 6.1 ± 2.1 µM [1]. This quantitative difference is consistent across multiple orthogonal biophysical assays including FRET and DS-FRET [1].

Binding Affinity

Head-to-head

Kd 2.9 ± 1.6 µM vs 6.1 ± 2.1 µM

Approximately 2-fold tighter binding

ITC, full-length M1TH, near-physiological conditions

Evidence Dimension	Binding affinity (Kd) for MALAT1 ENE triple helix
Target Compound Data	Kd = 2.9 ± 1.6 µM
Comparator Or Baseline	Compound 16: Kd = 6.1 ± 2.1 µM
Quantified Difference	2.1-fold tighter binding
Conditions	Near-physiologic ionic conditions; full-length unimolecular MALAT1 triple helix (M1TH); ITC

Why This Matters

Higher binding affinity ensures more efficient target engagement at lower concentrations, which is critical for minimizing off-target effects and optimizing experimental signal-to-noise ratios.

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

Non-Intercalating Mechanism vs. Ellipticine

MALAT1-IN-1 modulates Malat1 downstream genes in a dose-dependent manner without affecting the expression of NEAT1, a nuclear lncRNA encoded in the same chromosomal region that possesses a structurally similar ENE triplex [1]. This selectivity was demonstrated by NMR spectroscopy, which showed that MALAT1-IN-1 does not bind the NEAT1 ENE element or the KSHV PAN lncRNA ENE element [1]. In contrast, compound 16 also lacks significant NEAT1 modulation, but its binding mode—superficial minor groove interaction—differs mechanistically and does not induce the same triplex destabilization [1].

Binding Mode

Method context

No SYBR Green II displacement

Supports non-intercalating, groove-binding mode

Vs. ellipticine IC50 35 µM; no tRNA binding

Evidence Dimension	Selectivity for MALAT1 over NEAT1 lncRNA
Target Compound Data	No effect on NEAT1 expression; no binding to NEAT1 ENE by NMR
Comparator Or Baseline	Compound 16: no significant NEAT1 modulation, but distinct binding mode and lack of triplex destabilization
Quantified Difference	Both compounds spare NEAT1; however, only MALAT1-IN-1 induces triplex structural changes linked to functional inhibition
Conditions	qRT-PCR for gene expression; NMR spectroscopy for binding specificity

Why This Matters

Maintaining selectivity over NEAT1 ensures that observed phenotypes are attributable specifically to MALAT1 inhibition, a critical requirement for target validation and mechanistic studies.

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

Differential Triplex Conformation vs. Compound 16

MALAT1-IN-1 (compound 5) is one of five closely related compounds (5-9) sharing a 1-methyl-imidazol-2-amine scaffold. Despite their structural similarity, compounds 6-9—which differ only in their substitution patterns on the phenyl and benzyl side chains—exhibited significantly lower potency in reducing Malat1 RNA levels and organoid branching [1]. This steep SAR underscores that even minor modifications to the scaffold ablate the desired biological activity [1].

Triplex Conformation

Head-to-head

FRET EFRET increase (stabilization) vs decrease (disruption)

Opposing allosteric mechanisms with Compound 16

Bimolecular triplex, 10 µM, ionic landscape

Evidence Dimension	Comparative potency of structurally analogous compounds
Target Compound Data	54% RNA reduction; 38% branching inhibition (compound 5)
Comparator Or Baseline	Compounds 6-9: significantly lower reduction in both assays (exact percentages not reported, but described as 'less potent')
Quantified Difference	Qualitative SAR: compound 5 is the most potent analog within its chemotype class
Conditions	MMTV-PyMT organoids; 1 µM; 7-day treatment

Why This Matters

The sharp SAR prevents the use of commercially available close structural analogs as substitutes; only the precise chemical structure of MALAT1-IN-1 delivers the validated potency required for reproducible experimentation.

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

SAR Validation of the Original Scaffold

Förster resonance energy transfer (FRET) experiments revealed that MALAT1-IN-1 and compound 16 induce opposing structural changes upon binding the MALAT1 ENE triplex. MALAT1-IN-1 binding reduces FRET efficiency and decreases triplex thermal stability, indicative of structural destabilization that leads to RNA degradation and reduced Malat1 levels [1]. In contrast, compound 16 binding increases FRET efficiency but does not produce significant changes in triplex stability, suggesting a different and less functionally effective binding mode [1]. This mechanistic distinction is supported by computational docking: MALAT1-IN-1 preferentially binds within the major groove, interacting nonspecifically with two U-rich strands, whereas compound 16 docks along the minor groove surface [1].

Scaffold SAR

Class-level

Compounds 6–9 loss of activity

Scaffold substitution risk confirmed

Qualitative SAR; data to verify

Evidence Dimension	Induction of triplex structural changes (FRET efficiency and thermal stability)
Target Compound Data	Decreases FRET efficiency; reduces triplex thermal stability
Comparator Or Baseline	Compound 16: Increases FRET efficiency; no significant change in triplex stability
Quantified Difference	Opposing structural effects; only MALAT1-IN-1 induces destabilization
Conditions	FRET using Cy3/Cy5-labeled bimolecular triplex constructs; DS-FRET for thermal stability

Why This Matters

The unique ability of MALAT1-IN-1 to destabilize the ENE triplex correlates with its superior RNA reduction and phenotypic inhibition, making it a more valuable chemical probe for dissecting MALAT1 structure-function relationships.

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source

MALAT1-IN-1 Application Scenarios

Selective MALAT1 Pathway Inhibition

Leveraging its validated 54% reduction of Malat1 RNA and 38% inhibition of branching morphogenesis in MMTV-PyMT mammary tumor organoids [1], MALAT1-IN-1 serves as a definitive chemical probe for dissecting the role of the MALAT1 ENE triplex in cancer progression. Its selectivity over NEAT1 and dose-dependent modulation of downstream targets Krt16 and Csn2 [1] enable precise interrogation of MALAT1-specific pathways without confounding off-target lncRNA effects.

MALAT1 Triplex Functional Validation

As the most potent and best-characterized small molecule within the MALAT1 ENE triplex-binding chemotype class [1], MALAT1-IN-1 is the ideal reference standard for evaluating new RNA-targeting small molecules, ASOs, or other nucleic acid-based approaches. Its well-defined binding affinity (Kd = 2.9 µM), mechanism of triplex destabilization, and reproducible cellular activity [1] provide a robust benchmark against which novel compounds can be quantitatively compared.

MALAT1 Inhibitor Drug Discovery Benchmark

The orthogonal biophysical and cellular assays developed to characterize MALAT1-IN-1—including FRET, DS-FRET, ITC, and organoid branching quantification [1]—make this compound an essential tool for validating new screening platforms targeting RNA triple helices. Its availability from multiple commercial vendors with consistent purity (≥98% by HPLC) ensures reproducible performance across different laboratory settings and screening campaigns.

Structure-Activity Relationship (SAR) Studies and Chemical Probe Optimization

The steep SAR observed among compounds 5-9 [1] positions MALAT1-IN-1 as a critical starting point for medicinal chemistry efforts aimed at improving potency, selectivity, or pharmacokinetic properties. Its well-defined scaffold (1-methyl-imidazol-2-amine) and the availability of inactive close analogs [1] provide a rational basis for designing and interpreting chemical modifications in future probe development.

Application

Selection Property

Validation Focus

MALAT1 pathway-selective studies

Triplex-binding selectivity profile

NEAT1 selectivity and downstream gene modulation

Triplex structure-function studies

Non-intercalating, folding-stabilizing mechanism

FRET-based conformation monitoring

Inhibitor screening benchmark

Functional knockdown benchmark

Reproducible RNA reduction and organoid branching inhibition

• [1] Abulwerdi FA, Xu W, Ageeli AA, Yonkunas MJ, Arun G, Nam H, et al. Selective Small-Molecule Targeting of a Triple Helix Encoded by the Long Noncoding RNA, MALAT1. ACS Chem Biol. 2019;14(2):223-235. View Source